Cas no 1804071-68-8 (Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate
• CAS No: 1804071-68-8
• MF: C₁₄H₁₅F₃O₅
• MW: 320.261115312576
• CID: 4959492
• Update Time: 2025-06-14

Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C14H15F3O5/c1-3-21-13(19)10-4-6-11(22-14(15,16)17)9(8-10)5-7-12(18)20-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： RWGIFECAGXKUDL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OCC)=CC=1CCC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 383
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate (CAS No. 1804071-68-8)

Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate, identified by its CAS number 1804071-68-8, is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative features a trifluoromethoxy group, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The compound's unique structure, combining methoxy and ethyl ester functionalities, has garnered attention for its potential in modulating biological activity.

In recent years, the demand for fluorinated compounds like Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate has surged due to their role in improving drug efficacy and environmental persistence. Researchers are particularly interested in its synthetic pathways and structure-activity relationships (SAR), as these aspects are critical for optimizing performance in target applications. The compound's CAS 1804071-68-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

From a synthetic chemistry perspective, Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate is synthesized via multi-step reactions involving esterification and etherification. Its trifluoromethoxy moiety is a key functional group that contributes to its electronic and steric properties, influencing binding affinity in molecular interactions. This characteristic aligns with the growing trend of incorporating fluorine-containing groups into bioactive molecules to enhance their pharmacokinetic profiles.

The compound's applications extend to material science, where its derivatives are explored for liquid crystal and polymer formulations. Its thermal stability and solubility properties make it a candidate for advanced coating materials and electronic components. Industry professionals often query "synthesis of Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate" or "CAS 1804071-68-8 suppliers", highlighting its commercial and research-driven demand.

Environmental and regulatory considerations are also pivotal in discussions about Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate. While not classified as hazardous, its persistence and bioaccumulation potential are under scrutiny, mirroring broader concerns about sustainable chemistry. Researchers are investigating green synthesis methods to minimize waste and energy consumption during production, addressing the global push for eco-friendly chemical processes.

In summary, Ethyl 3-(3-methoxy-3-oxopropyl)-4-(trifluoromethoxy)benzoate (CAS 1804071-68-8) represents a versatile compound at the intersection of pharmaceutical innovation and industrial chemistry. Its structural features and functional groups continue to inspire research into novel applications, ensuring its prominence in scientific literature and commercial markets. For those seeking detailed technical data or collaborative opportunities, this compound remains a focal point in modern chemical exploration.